(2-Isopropoxy-5-methoxy-phenyl)-methanol

• IUPAC Name: (5-methoxy-2-propan-2-yloxyphenyl)methanol
• InChI: InChI=1S/C11H16O3/c1-8(2)14-11-5-4-10(13-3)6-9(11)7-12/h4-6,8,12H,7H2,1-3H3
• InChI Key: UCBGYODAAMPVSC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)OC)CO
• Molecular Formula: C11H16O3
• Molecular Weight: 196.24 g/mol

Description

The compound “(2-Isopropoxy-5-methoxy-phenyl)-methanol” seems to be a derivative of phenol, which is a type of aromatic compound. It has isopropoxy and methoxy functional groups attached to the phenyl ring.

Synthesis Analysis

While specific synthesis methods for “(2-Isopropoxy-5-methoxy-phenyl)-methanol” were not found, related compounds such as “(2-isopropoxy-5-methoxyphenyl)boronic acid” and “(2-Isopropoxy-5-methoxyphenyl)(methyl)sulfane” are mentioned in the literature. The synthesis of these compounds could potentially involve similar reactions.

Scientific Research Applications

Molecular Structure and Crystallography

Research has explored the effect of molecular structure changes on crystal structure and solubility. For instance, studies on BPT-Esters, similar in structure to "(2-Isopropoxy-5-methoxy-phenyl)-methanol," have shown that modifications in the ester group can significantly impact crystallization properties and solubility in various solvents. This suggests potential applications in material science for designing compounds with specific crystalline properties and solubility profiles (Hara et al., 2009).

Organic Synthesis and Catalysis

In organic synthesis, related compounds have been used as intermediates in the synthesis of functional derivatives, indicating the potential of "(2-Isopropoxy-5-methoxy-phenyl)-methanol" as a precursor or intermediate in synthesizing novel organic compounds. For example, studies on the methanolysis of S-aryl methylphosphonothioates under La3+-catalyzed conditions provide a methodology that could be applicable to related compounds, offering insights into reaction mechanisms and catalytic processes (Dhar et al., 2011).

Fluorescent and Colorimetric Chemosensors

The development of chemosensors for metal ion detection is another area where related compounds have shown utility. Phenyl thiadiazole-based Schiff base receptors, structurally similar to "(2-Isopropoxy-5-methoxy-phenyl)-methanol," have demonstrated selective and sensitive detection of Al3+ ions. This suggests potential applications in environmental monitoring and analytical chemistry (Manna et al., 2020).

Hydrogen Source and Transfer Hydrogenation

Methanol, as a hydrogen source, has been studied extensively, offering a pathway for the transfer hydrogenation of aldehydes at room temperature. This research indicates potential catalytic applications of "(2-Isopropoxy-5-methoxy-phenyl)-methanol" in green chemistry and sustainable processes (Chen et al., 2020).

Mechanism of Action

The mechanism of action of “(2-Isopropoxy-5-methoxy-phenyl)-methanol” is not known as it seems to be a novel compound.

Safety and Hazards

The safety and hazards associated with “(2-Isopropoxy-5-methoxy-phenyl)-methanol” are not known. It’s always important to handle chemical compounds with care and use appropriate safety measures.

Future Directions

The future directions for research on “(2-Isopropoxy-5-methoxy-phenyl)-methanol” could involve exploring its synthesis, properties, and potential applications. It could also be interesting to study its reactivity and interactions with other compounds.